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Compound of Interest

Compound Name: 2,7-Dimethylphenazine

Cat. No.: B15491785 Get Quote

In the landscape of organic electronics, particularly in the development of Organic Light-

Emitting Diodes (OLEDs) and organic photovoltaics, the efficiency of electron transport is a

critical determinant of device performance. The selection of an appropriate electron transport

material (ETM) with high electron mobility is paramount for achieving balanced charge injection

and transport, thereby enhancing device efficiency and longevity. This guide provides a

comparative analysis of the electron mobility of several standard ETMs.

Objective Comparison of Electron Mobility

While the primary focus of this guide was to benchmark the electron mobility of 2,7-
Dimethylphenazine, a thorough search of available scientific literature did not yield

experimental data for this specific compound. Therefore, this guide will focus on comparing the

electron mobility of well-established and commonly used ETMs to provide a valuable reference

for researchers and scientists. The materials included in this comparison are Tris(8-

hydroxyquinoline)aluminum (Alq3), Bathophenanthroline (BPhen), Bathocuproine (BCP), and

Fullerene derivatives (C60 and PCBM).

Data Summary

The electron mobility of organic semiconductors can vary significantly based on factors such as

molecular structure, film morphology (amorphous vs. crystalline), and the presence of

impurities or dopants. The measurement technique employed also plays a crucial role in the
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obtained values. The following table summarizes the reported electron mobility for the selected

standard materials.
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Material
Chemical
Name

Electron
Mobility
(cm²/Vs)

Measurement
Method(s)

Notes

Alq3

Tris(8-

hydroxyquinoline

)aluminum

10⁻⁶ - 10⁻⁵[1][2]

[3]

Time-of-Flight

(TOF), Transient

Electroluminesce

nce, Impedance

Spectroscopy[2]

[4][5]

A widely used

ETM, its mobility

can be

influenced by the

film's

morphology

(crystalline vs.

disordered).[4]

BPhen

4,7-Diphenyl-

1,10-

phenanthroline

~5 x 10⁻⁴[6][7]

Time-of-Flight

(TOF), Space-

Charge-Limited

Current (SCLC)

[7][8][9]

Electron mobility

is about two

orders of

magnitude higher

than Alq3.[6]

Doping with

lithium can

enhance mobility

to ~10⁻³ cm²/Vs.

[9]

BCP

2,9-Dimethyl-4,7-

diphenyl-1,10-

phenanthroline

(Bathocuproine)

Data not

consistently

reported as a

direct mobility

value.

-

Primarily used as

a hole-blocking

and exciton-

blocking layer.

[10] Electron

transport is

facilitated by the

formation of new

energy levels

upon interaction

with metal

cathodes.[11][12]

C60 / PCBM Fullerene /[5][5]-

Phenyl-C61-

10⁻³ - 10⁻²[13]

[14]

Time-of-Flight

(TOF), Space-

Exhibit excellent

electron-
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butyric acid

methyl ester

Charge-Limited

Current (SCLC)

[13][15]

transporting

properties and

are widely used

in organic solar

cells.[13][16]

Experimental Protocols for Measuring Electron
Mobility
The accurate determination of electron mobility in organic semiconductors is crucial for

understanding and optimizing device performance. Several experimental techniques are

commonly employed, with Time-of-Flight (TOF) and Space-Charge-Limited Current (SCLC)

being two of the most prevalent methods.

Time-of-Flight (TOF) Method
The TOF technique directly measures the transit time of charge carriers across a material of

known thickness under an applied electric field.

Experimental Workflow:

Sample Preparation Measurement

Organic Material Deposition
(e.g., Vacuum Evaporation)

Electrode Deposition
(Transparent & Opaque)

Pulsed Laser Excitation
(Generates Charge Carriers)

Apply Bias Voltage
(Creates Electric Field) Measure Transient Photocurrent Determine Transit Time (τt) Calculate Mobility (μ)

μ = d² / (V * τt)

Click to download full resolution via product page

Caption: Experimental workflow for the Time-of-Flight (TOF) method.

Methodology:

Sample Preparation: A thin film of the organic material is sandwiched between two

electrodes. One electrode is transparent (e.g., Indium Tin Oxide - ITO) to allow for

photoexcitation, while the other is an opaque metal.
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Charge Carrier Generation: A short pulse of light (typically from a laser) with a photon energy

greater than the material's bandgap is directed through the transparent electrode. This

generates electron-hole pairs near this electrode.

Charge Transport: An external voltage is applied across the electrodes, creating an electric

field that causes one type of charge carrier (electrons or holes, depending on the polarity of

the voltage) to drift across the sample towards the opposite electrode.

Signal Detection: The motion of this sheet of charge induces a transient photocurrent in the

external circuit, which is measured as a function of time.

Transit Time Determination: The time it takes for the charge carriers to traverse the sample

thickness (d) is the transit time (τt). This is typically identified as a "kink" or change in slope in

the photocurrent transient plot.

Mobility Calculation: The drift mobility (μ) is then calculated using the equation: μ = d² / (V *

τt), where V is the applied voltage.

Space-Charge-Limited Current (SCLC) Method
The SCLC method is a steady-state measurement that analyzes the current-voltage (J-V)

characteristics of a single-carrier device.

Logical Relationship for SCLC Analysis:
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J = (9/8) * ε₀εᵣ * μ * (V²/d³)

Extract Electron Mobility (μ)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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